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Compound of Interest

Compound Name: Atomoxetine-d3 hydrochloride

Cat. No.: B562540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercially

available deuterated internal standard, Atomoxetine-d3 hydrochloride. The guide is intended

to assist researchers, scientists, and drug development professionals in its application for

bioanalytical and pharmacokinetic studies. This document outlines suppliers, presents key

quantitative data, details relevant experimental protocols, and visualizes associated signaling

pathways and workflows.

Commercial Availability
Atomoxetine-d3 hydrochloride is available from several reputable suppliers catering to the

research community. While a comprehensive Certificate of Analysis with specific batch data

should be obtained directly from the supplier, the following companies are primary sources for

this compound.
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Supplier Website Notes

Simson Pharma Limited simsonpharma.com

Offers Atomoxetine-d3

Hydrochloride and a range of

related compounds and

impurities. A Certificate of

Analysis is typically provided

with purchase.

LGC Standards lgcstandards.com

Provides a variety of reference

standards, including

isotopically labeled

compounds like Atomoxetine-

d3 hydrochloride, for

pharmaceutical testing.

MedChemExpress medchemexpress.com

Supplies Atomoxetine-d3

hydrochloride for research use,

often with detailed product

information and literature

references available online.

Toronto Research Chemicals

Inc.
trc-canada.com

A well-known supplier of

complex organic chemicals for

biomedical and pharmaceutical

research, including deuterated

standards.[1]

Quantitative Data Summary
The following table summarizes key quantitative specifications for Atomoxetine-d3
hydrochloride, compiled from typical product data sheets and relevant literature. Researchers

should always refer to the supplier-specific Certificate of Analysis for precise lot-specific data.
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Parameter Typical Specification Method of Analysis

Chemical Purity ≥98% HPLC, LC-MS/MS

Isotopic Purity (Deuterium

Incorporation)
≥99% atom % D Mass Spectrometry

Molecular Formula C₁₇H₁₉D₃ClNO -

Molecular Weight 294.83 g/mol Mass Spectrometry

CAS Number 1217776-38-9 -

Experimental Protocols
Atomoxetine-d3 hydrochloride is primarily utilized as an internal standard in quantitative

bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS), for the determination of atomoxetine in biological matrices.[2][3][4]

Bioanalytical Method for Atomoxetine in Human Plasma
using LC-MS/MS
This protocol outlines a typical method for the quantification of atomoxetine in human plasma,

employing Atomoxetine-d3 hydrochloride as an internal standard.[2][3][4]

3.1.1. Materials and Reagents

Atomoxetine hydrochloride reference standard

Atomoxetine-d3 hydrochloride (Internal Standard, IS)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ammonium acetate, LC-MS grade
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Human plasma (blank)

3.1.2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of atomoxetine and

Atomoxetine-d3 hydrochloride in methanol.

Working Solutions: Prepare serial dilutions of the atomoxetine stock solution in a 50:50

mixture of methanol and water to create calibration standards and quality control (QC)

samples.

Internal Standard Working Solution: Dilute the Atomoxetine-d3 hydrochloride stock

solution with acetonitrile to a final concentration of 400 nM.[2]

3.1.3. Sample Preparation (Protein Precipitation)

To 60 µL of plasma sample (calibration standard, QC, or study sample), add 120 µL of the

internal standard working solution in acetonitrile.[2]

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the samples at 16,000 x g for 30 minutes at 4°C.[2]

Transfer the supernatant to a new vial for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions

LC System: A standard HPLC or UHPLC system.

Column: Kinetex C18 column (2.1 mm × 50 mm, 2.6 μm) or equivalent.[3]

Mobile Phase: A gradient elution using a mixture of methanol and water containing 5 mM

ammonium acetate and 0.1 mM formic acid.[3]

Flow Rate: 0.25 mL/min.[3]

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.[2][3]
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MRM Transitions:

Atomoxetine: m/z 256.4 → 43.8[3]

Atomoxetine-d3: m/z 259.3 → 47.0[3]

3.1.5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards. The concentration of

atomoxetine in the QC and unknown samples is then determined from this curve.

Mandatory Visualizations
Signaling Pathway of Atomoxetine
Atomoxetine is a selective norepinephrine reuptake inhibitor.[5][6] Its primary mechanism of

action involves blocking the norepinephrine transporter (NET), leading to an increase in the

synaptic concentration of norepinephrine.[5][6] In the prefrontal cortex, where dopamine

transporters are sparse, NET is also responsible for the reuptake of dopamine.[5][7] Therefore,

atomoxetine also indirectly increases dopamine levels in this brain region.[5][7][8][9]
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Caption: Atomoxetine's mechanism of action in the prefrontal cortex.

Experimental Workflow for Bioanalysis
The following diagram illustrates the typical workflow for a pharmacokinetic study involving the

quantification of atomoxetine in plasma samples using Atomoxetine-d3 hydrochloride as an
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Caption: Workflow for the bioanalysis of atomoxetine in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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